Cas no 113169-27-0 (4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester)

4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester structure
113169-27-0 structure
Product name:4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
CAS No:113169-27-0
MF:C9H11NO3
MW:181.18854
CID:1099430
PubChem ID:14643811

4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
    • ethyl 4-formyl-1-methyl-1H-pyrrole-2-carboxylate
    • ethyl 4-formyl-1-methylpyrrole-2-carboxylate
    • DA-20186
    • 113169-27-0
    • AB57045
    • SCHEMBL2397281
    • A1-11204
    • AKOS006302918
    • HENLOHXKKRWRLB-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H11NO3/c1-3-13-9(12)8-4-7(6-11)5-10(8)2/h4-6H,3H2,1-2H3
    • InChI Key: HENLOHXKKRWRLB-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=CN1C)C=O

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.3Ų
  • XLogP3: 0.7

4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Related Literature

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